N1-(2,5-dimethylphenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,5-dimethylphenyl)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• InChI: InChI=1S/C27H37N5O2/c1-19-7-8-20(2)23(16-19)29-27(34)26(33)28-18-25(32-14-12-30(3)13-15-32)22-9-10-24-21(17-22)6-5-11-31(24)4/h7-10,16-17,25H,5-6,11-15,18H2,1-4H3,(H,28,33)(H,29,34)
• InChI Key: BYMYWELSHIDNQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(=O)NCC(C2=CC3=C(C=C2)N(CCC3)C)N4CCN(CC4)C
• Molecular Formula: C27H37N5O2
• Molecular Weight: 463.6 g/mol

Description

N1-(2,5-dimethylphenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C27H37N5O2 and its molecular weight is 463.626. The purity is usually 95%.
BenchChem offers high-quality N1-(2,5-dimethylphenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2,5-dimethylphenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Properties

• A study by Colabufo et al. (2008) focuses on the synthesis of ABCB1 inhibitors, where different basic nuclei such as N-4-arylpiperazine and N-4-methylpiperazine are linked to a moiety via a spacer, highlighting the process of designing molecules for specific biological activities (Colabufo et al., 2008).

• Fang et al. (2016) describe the one-pot synthesis of novel α-aminophosphonate derivatives containing a 2-oxoquinoline structure, showcasing the methodology for creating compounds with potential antitumor activities (Fang et al., 2016).

• Ruchelman et al. (2004) evaluated the effect of substituents on the cytotoxic activity of isoquino[4,3-c]cinnolin-12-ones, providing insight into how structural modifications influence biological activity and therapeutic potential (Ruchelman et al., 2004).

Potential Therapeutic Applications

• The study by Malinka et al. (2001) on derivatives of isothiazolo[5,4-b]pyridine for anorectic action via serotoninergic system stimulation demonstrates the pursuit of novel therapeutic agents for specific health conditions (Malinka et al., 2001).

• Dugovic et al. (2009) explored the role of Orexin-1 receptors in sleep modulation, indicating the potential for compounds targeting these receptors in treating sleep disorders (Dugovic et al., 2009).

• Kronek et al. (2011) investigated poly(2-oxazolines) for cell cytotoxicity, contributing to the understanding of polymer-based biocompatibility and therapeutic delivery systems (Kronek et al., 2011).